Cas no 72470-44-1 (1H-Benzimidazole-4-carboxamide, 2-phenyl-)

• Product name: 1H-Benzimidazole-4-carboxamide, 2-phenyl-
• CAS No: 72470-44-1
• MF: C₁₄H₁₁N₃O
• MW: 237.25664
• CID: 543847
• PubChem ID: 10823781

1H-Benzimidazole-4-carboxamide, 2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-4-carboxamide, 2-phenyl-
• 2-phenyl-1H-benzimidazole-4-carboxamide
• OBBJGEVEIULNEO-UHFFFAOYSA-N
• SCHEMBL3585683
• BDBM27091
• SCHEMBL458836
• phenyl-containing benzimidazole carboxamide, 2b
• DTXSID30445425
• 2-phenylbenzimidazole-4-carboxamide
• CHEMBL81723
• 2-phenyl-1H-benzo[d]imidazole-4-carboxamide
• 72470-44-1
• 2-phenyl-1H-1,3-benzodiazole-4-carboxamide

• Inchi： InChI=1S/C14H11N3O/c15-13(18)10-7-4-8-11-12(10)17-14(16-11)9-5-2-1-3-6-9/h1-8H,(H2,15,18)(H,16,17)
• InChI Key： OBBJGEVEIULNEO-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=NC3=C(C=CC=C3N2)C(=O)N

Computed Properties

• Exact Mass: 237.09033
• Monoisotopic Mass: 237.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 71.77